Cas no 1286276-64-9 (tert-butyl N-[(3-hydroxyadamantan-1-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(3-hydroxyadamantan-1-yl)methyl]carbamate
• CAS No: 1286276-64-9
• MF: C₁₆H₂₇NO₃
• MW: 281.390485048294
• CID: 6005810
• PubChem ID: 165980864
• Update Time: 2025-11-01

tert-butyl N-[(3-hydroxyadamantan-1-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548477
• 1286276-64-9
• tert-butyl N-[(3-hydroxyadamantan-1-yl)methyl]carbamate

• Inchi： 1S/C16H27NO3/c1-14(2,3)20-13(18)17-10-15-5-11-4-12(6-15)8-16(19,7-11)9-15/h11-12,19H,4-10H2,1-3H3,(H,17,18)
• InChI Key： ALEYWTHNFHRZEB-UHFFFAOYSA-N
• SMILES： OC12CC3CC(C1)CC(CNC(=O)OC(C)(C)C)(C3)C2

Computed Properties

• Exact Mass: 281.19909372g/mol
• Monoisotopic Mass: 281.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(3-hydroxyadamantan-1-yl)methyl]carbamate

Recent Advances in the Study of tert-Butyl N-[(3-Hydroxyadamantan-1-yl)methyl]carbamate (CAS: 1286276-64-9)

The compound tert-butyl N-[(3-hydroxyadamantan-1-yl)methyl]carbamate (CAS: 1286276-64-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its adamantane backbone and carbamate functional group, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores.

One of the key areas of interest is the role of this compound in the development of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-[(3-hydroxyadamantan-1-yl)methyl]carbamate exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The adamantane moiety appears to enhance binding affinity to the hydrophobic pockets of the protease, while the carbamate group facilitates interactions with key catalytic residues. These findings suggest potential applications in antiviral drug development.

From a synthetic chemistry perspective, recent advancements have improved the efficiency of producing this compound. A 2024 report in Organic Process Research & Development outlined a novel catalytic method for the synthesis of tert-butyl N-[(3-hydroxyadamantan-1-yl)methyl]carbamate with improved yield (85%) and reduced environmental impact. The method employs a copper-catalyzed coupling reaction under mild conditions, addressing previous challenges in the selective functionalization of the adamantane framework.

In neuropharmacology, preliminary studies have explored the compound's potential in modulating neurotransmitter systems. Research presented at the 2023 International Conference on Chemical Biology indicated that structural analogs of tert-butyl N-[(3-hydroxyadamantan-1-yl)methyl]carbamate show affinity for dopamine and serotonin transporters. While these findings are preliminary, they open new avenues for developing treatments for neurological disorders.

The compound's unique structural features also make it valuable in materials science. Recent work published in Advanced Materials has demonstrated its utility as a building block for supramolecular assemblies. The rigid adamantane core provides structural stability, while the functional groups allow for controlled self-assembly, potentially leading to novel drug delivery systems or diagnostic agents.

Looking forward, the diverse applications of tert-butyl N-[(3-hydroxyadamantan-1-yl)methyl]carbamate highlight its importance as a versatile scaffold in medicinal chemistry. Current research efforts are focusing on optimizing its pharmacokinetic properties and exploring its potential in targeted therapies. As synthetic methodologies continue to advance and biological evaluations progress, this compound is likely to play an increasingly significant role in pharmaceutical development.